(E)-2-(4-chloro-2-methylphenoxy)-N'-(furan-2-ylmethylene)acetohydrazide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-[(E)-furan-2-ylmethylideneamino]acetamide
• InChI: InChI=1S/C14H13ClN2O3/c1-10-7-11(15)4-5-13(10)20-9-14(18)17-16-8-12-3-2-6-19-12/h2-8H,9H2,1H3,(H,17,18)/b16-8+
• InChI Key: UZLCCZMTOAJPRS-LZYBPNLTSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NN=CC2=CC=CO2
• Isomeric SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)N/N=C/C2=CC=CO2
• Molecular Formula: C14H13ClN2O3
• Molecular Weight: 292.72 g/mol
• CAS No.: 1351463-26-7

Description

(E)-2-(4-chloro-2-methylphenoxy)-N'-(furan-2-ylmethylene)acetohydrazide, also known as CMFAH, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

Synthesis, Characterization, and Antimicrobial Evaluation

(E)-2-(4-chloro-2-methylphenoxy)-N'-(furan-2-ylmethylene)acetohydrazide has been synthesized and characterized in various studies. For instance, it has been synthesized and evaluated for its antimicrobial activities against both bacteria and fungi. Compounds derived from this chemical structure have shown significant antibacterial and antifungal activities, indicating their potential as antimicrobial agents (Fuloria et al., 2009), (Varshney et al., 2014).

Biological and Therapeutic Applications

Antimicrobial and Anthelmintic Activities

The compound has been part of studies exploring its antimicrobial properties, particularly against Gram-positive and Gram-negative bacteria. Additionally, its derivatives have been assessed for anthelmintic activity against earthworm species, revealing promising results and suggesting potential applications in treating infections and parasitic infestations (Husain et al., 2015).

Analgesic and Anti-inflammatory Activities

Research has also delved into the analgesic and anti-inflammatory potential of the compound's derivatives. Synthesized derivatives have been evaluated in animal models, demonstrating significant activities in these domains, which could be valuable in developing new pain relief and anti-inflammatory medications (Dewangan et al., 2015).

Optical and Material Science Applications

Nonlinear Optical Properties

The compound has been included in studies investigating nonlinear optical properties, showing potential for use in optical device applications such as optical limiters and switches. This indicates its relevance not just in biological sciences but also in materials science and engineering (Naseema et al., 2010).

Structural Analysis and Theoretical Studies

Comprehensive structural analyses, including theoretical studies using computational chemistry techniques, have been performed on this compound and its derivatives. These studies contribute to a deeper understanding of its molecular properties and potential applications in various fields, including pharmaceuticals and materials science (Demir et al., 2016).